5-bromo-N-(2-methoxyphenyl)-1-naphthamide

• IUPAC Name: 5-bromo-N-(2-methoxyphenyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C18H14BrNO2/c1-22-17-11-3-2-10-16(17)20-18(21)14-8-4-7-13-12(14)6-5-9-15(13)19/h2-11H,1H3,(H,20,21)
• InChI Key: DIBJKCPJGKHOAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=CC3=C2C=CC=C3Br
• Molecular Formula: C18H14BrNO2
• Molecular Weight: 356.2 g/mol
• Solubility: <0.8 [ug/mL] (The mean of the results at pH 7.4)

Description

5-bromo-N-(2-methoxyphenyl)-1-naphthamide is a chemical compound that belongs to the class of naphthamides. It has been widely studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-methoxyphenyl)-1-naphthamide involves the inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that is involved in the regulation of various cellular processes. It has been shown to be overexpressed in various cancer cells, making it a potential target for cancer therapy. 5-bromo-N-(2-methoxyphenyl)-1-naphthamide inhibits CK2 by binding to its ATP-binding site, thereby preventing the phosphorylation of its target proteins.
Biochemical and Physiological Effects:
5-bromo-N-(2-methoxyphenyl)-1-naphthamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, it has been shown to inhibit the activity of various other kinases, including protein kinase C and casein kinase 1.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(2-methoxyphenyl)-1-naphthamide in lab experiments include its potent inhibition of CK2 activity, its ability to inhibit the growth of various cancer cell lines, and its potential as a target for the development of novel anticancer drugs. However, its limitations include its relatively low solubility in water, which may affect its bioavailability, and its potential for off-target effects due to its inhibition of other kinases.

Future Directions

There are several future directions for the research of 5-bromo-N-(2-methoxyphenyl)-1-naphthamide. One potential direction is the development of novel anticancer drugs based on its inhibition of CK2 activity. Another potential direction is the investigation of its effects on other cellular processes, such as autophagy and DNA damage response. Additionally, the development of more potent and selective CK2 inhibitors based on the structure of 5-bromo-N-(2-methoxyphenyl)-1-naphthamide is also a potential future direction.

Scientific Research Applications

5-bromo-N-(2-methoxyphenyl)-1-naphthamide has been extensively studied for its potential use in scientific research. It has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. This makes it a potential target for the development of novel anticancer drugs. It has also been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells.